Cas no 383136-02-5 (1-[2-(propan-2-yl)phenyl]-1H-pyrrole-2-carbaldehyde)

• Product Name: 1-[2-(propan-2-yl)phenyl]-1H-pyrrole-2-carbaldehyde
• CAS No: 383136-02-5
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 923319
• PubChem ID: 3771548
• Update Time: 2025-04-19

1-[2-(propan-2-yl)phenyl]-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-ISOPROPYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
• 1-(2-propan-2-ylphenyl)pyrrole-2-carbaldehyde
• 1-[2-(propan-2-yl)phenyl]-1H-pyrrole-2-carbaldehyde
• CS-0363418
• BBL022060
• SB62774
• Z111572778
• DB-258707
• DTXSID70396200
• G38218
• 383136-02-5
• AKOS000101202
• MFCD02664859
• STK894778
• EN300-6502242

• Inchi： 1S/C14H15NO/c1-11(2)13-7-3-4-8-14(13)15-9-5-6-12(15)10-16/h3-11H,1-2H3
• InChI Key： BPZQZGBFTFSLMX-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN1C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 213.11500
• Monoisotopic Mass: 213.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22.00000
• LogP: 3.41320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles